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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of diethyl
ethylidenemalonate, a valuable intermediate in organic synthesis. The document details its

boiling point and density, outlines the standard experimental methodologies for their

determination, and presents a visual representation of its synthesis workflow. This information

is critical for the successful application of this compound in research, development, and

manufacturing.

Physical Properties Data
The physical properties of diethyl ethylidenemalonate are summarized in the table below,

providing a clear reference for laboratory and developmental work.

Physical Property Value Conditions

Boiling Point 115-118 °C at 17 mmHg[1][2]

102-106 °C at 10 mmHg[3]

115-116 °C at 17 mmHg[4]

Density 1.019 g/mL at 25 °C[1][2][5]
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Accurate determination of physical properties is fundamental to ensuring the purity and identity

of a chemical substance. The following sections describe the standard methodologies for

measuring the boiling point and density of a liquid compound like diethyl ethylidenemalonate.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at atmospheric pressure, the boiling point is

typically determined under reduced pressure.

Methodology: Distillation under Reduced Pressure (Vacuum Distillation)

This is a common and accurate method for determining the boiling point of a liquid at a

specific pressure.

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask

containing the diethyl ethylidenemalonate, a condenser, a receiving flask, and a

connection to a vacuum source. A thermometer is carefully positioned so that the top of its

bulb is level with the bottom of the side-arm leading to the condenser to ensure an

accurate reading of the vapor temperature.

Procedure: The pressure in the apparatus is reduced to the desired level (e.g., 17 mmHg)

using a vacuum pump. The distillation flask is then heated gently. The temperature is

recorded when the liquid is boiling and a steady stream of distillate is condensing and

being collected in the receiving flask. This stable temperature is the boiling point of the

liquid at that specific pressure.

Methodology: Micro-Boiling Point Determination

This technique is suitable for small quantities of the substance.

Apparatus Setup: A small amount of diethyl ethylidenemalonate is placed in a small test

tube or a capillary tube. A smaller, inverted capillary tube (sealed at one end) is placed

inside the larger tube. The setup is then attached to a thermometer and heated in a

suitable heating bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b072346?utm_src=pdf-body
https://www.benchchem.com/product/b072346?utm_src=pdf-body
https://www.benchchem.com/product/b072346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: As the temperature rises, the air trapped in the inverted capillary tube expands

and escapes as a stream of bubbles. The heating is then stopped, and the bath is allowed

to cool slowly. The boiling point is the temperature at which the bubbling stops and the

liquid just begins to be drawn into the inverted capillary tube.

2. Density Determination

Density is the mass of a substance per unit volume. It is an important physical property for

substance identification and for calculations involving mass and volume.

Methodology: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, which can be used to

determine the density of a liquid with high precision.

Procedure:

The empty pycnometer is first weighed accurately.

It is then filled with distilled water of a known temperature and weighed again to

determine the mass of the water. The volume of the pycnometer can be calculated from

the mass and known density of the water at that temperature.

The pycnometer is then emptied, dried thoroughly, and filled with diethyl
ethylidenemalonate at the same temperature.

The pycnometer filled with the sample is weighed.

The mass of the diethyl ethylidenemalonate is determined by subtracting the mass of

the empty pycnometer.

Finally, the density is calculated by dividing the mass of the diethyl
ethylidenemalonate by the volume of the pycnometer.

Synthesis Workflow
Diethyl ethylidenemalonate is synthesized through the condensation of diethyl malonate with

paraldehyde in the presence of acetic anhydride. The following diagram illustrates the workflow
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of this chemical reaction.

Reactants:
- Diethyl Malonate

- Paraldehyde
- Acetic Anhydride

Reaction Vessel:
Heating under Reflux

Mixing & Heating Purification:
Fractional Distillation

Crude Product Final Product:
Diethyl Ethylidenemalonate

Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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